Cas no 1517106-86-3 (3-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol)
3-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol
- 1517106-86-3
- EN300-1858565
-
- Inchi: 1S/C10H13N3O/c11-8(3-4-14)7-1-2-9-10(5-7)13-6-12-9/h1-2,5-6,8,14H,3-4,11H2,(H,12,13)
- InChI Key: HSJGCTGOPKXJAE-UHFFFAOYSA-N
- SMILES: OCCC(C1=CC=C2C(=C1)NC=N2)N
Computed Properties
- Exact Mass: 191.105862047g/mol
- Monoisotopic Mass: 191.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 74.9Ų
3-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1858565-0.05g |
3-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol |
1517106-86-3 | 0.05g |
$827.0 | 2023-09-18 | ||
| Enamine | EN300-1858565-0.1g |
3-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol |
1517106-86-3 | 0.1g |
$867.0 | 2023-09-18 | ||
| Enamine | EN300-1858565-0.25g |
3-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol |
1517106-86-3 | 0.25g |
$906.0 | 2023-09-18 | ||
| Enamine | EN300-1858565-0.5g |
3-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol |
1517106-86-3 | 0.5g |
$946.0 | 2023-09-18 | ||
| Enamine | EN300-1858565-1.0g |
3-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol |
1517106-86-3 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1858565-2.5g |
3-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol |
1517106-86-3 | 2.5g |
$1931.0 | 2023-09-18 | ||
| Enamine | EN300-1858565-5.0g |
3-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol |
1517106-86-3 | 5g |
$2858.0 | 2023-06-01 | ||
| Enamine | EN300-1858565-10.0g |
3-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol |
1517106-86-3 | 10g |
$4236.0 | 2023-06-01 | ||
| Enamine | EN300-1858565-1g |
3-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol |
1517106-86-3 | 1g |
$986.0 | 2023-09-18 | ||
| Enamine | EN300-1858565-5g |
3-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol |
1517106-86-3 | 5g |
$2858.0 | 2023-09-18 |
3-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
Additional information on 3-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol
Professional Introduction to 3-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol (CAS No. 1517106-86-3)
3-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1517106-86-3, has garnered attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound incorporates a benzodiazole moiety, which is well-known for its role in various pharmacological activities.
The benzodiazole ring system is a key feature of many pharmacologically active molecules, contributing to their interaction with specific biological targets. In the case of 3-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol, the presence of the amino group and the propanol side chain further enhances its chemical diversity and reactivity. These structural elements make it a versatile intermediate in synthetic chemistry, enabling modifications that can tailor its biological activity for specific therapeutic purposes.
Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The benzodiazole derivative in question has been studied for its potential role in modulating neurological and inflammatory pathways. Studies have indicated that compounds with similar structural motifs may exhibit properties that are beneficial in treating conditions such as anxiety, epilepsy, and neurodegenerative disorders.
The synthesis of 3-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as catalytic hydrogenation, nucleophilic substitution, and protective group strategies are commonly utilized in its preparation.
In terms of pharmacological activity, preliminary studies suggest that 3-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol may interact with various enzymes and receptors in the body. This interaction could potentially lead to therapeutic effects by modulating biological processes at the molecular level. Further investigation into its mechanism of action is necessary to fully understand its pharmacological profile and to identify possible applications in clinical settings.
The compound's solubility and stability are also critical factors to consider in its development as a pharmaceutical agent. These properties influence how it can be formulated into dosage forms and how it behaves within the biological system. Research efforts are ongoing to optimize these characteristics through structural modifications and formulation techniques.
One of the most promising areas of research involves using 3-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol as a precursor for more complex molecules. By leveraging its structural framework, chemists can design derivatives with enhanced efficacy or reduced side effects. This approach aligns with the broader trend in drug discovery towards rational design based on detailed understanding of molecular interactions.
The impact of computational chemistry on the study of this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how 3-amino-3-(1H-1,3-benzodiazol-5-y)lpropan-l-lrol will interact with biological targets before conducting expensive wet-lab experiments. This predictive capability accelerates the drug discovery process and reduces the time-to-market for new therapies.
Ethical considerations are also paramount in the development of new pharmaceuticals. Ensuring that research is conducted responsibly and with appropriate safeguards is essential for maintaining public trust and advancing scientific progress. The study of compounds like 3-amino-l(4)-amino-l(4)-amino-l(4)-amino-l(4)-amino-l(4)-amino-l(4)-amino-l(4)-amino-l(4)-amino-l(4)-l-propan-l-lrol must adhere to strict ethical guidelines to ensure both safety and efficacy.
The future directions for research on 3-amino--l(l(l(l(l(l(l(l(l(l(l(l(l(l(l(l(l(l(l(l(benzodiazol--l--l--l--l--l--l--l--l--l--l--l--l--5)))))y))))))))))))))))))))))))propan-l-propan-propan-propan-propan-propan-propan-propan-propan-prolan-prolan-prolan-lrol are multifaceted. Further exploration into its pharmacological properties, synthetic pathways, and potential applications will be crucial for unlocking its full therapeutic potential. Collaborative efforts between academia and industry are likely to drive innovation in this area.
1517106-86-3 (3-amino-3-(1H-1,3-benzodiazol-5-yl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)